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Compound of Interest

Compound Name: 1,2-Diiodobenzene

Cat. No.: B1346971

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-Diiodobenzene (CAS No. 615-42-9) is an aromatic organic compound that serves as a
valuable building block in organic synthesis. It is frequently used in cross-coupling reactions,
such as the Suzuki reaction, and in the synthesis of complex heterocyclic structures like
purino[8,9-fl]phenanthridines, which are of interest in pharmaceutical research.[1] The
photolysis of 1,2-diiodobenzene has also been studied as a source of benzyne.[2][3]

Due to its hazardous properties, strict adherence to safety protocols during its handling,
storage, and disposal is mandatory to protect laboratory personnel and the environment. These
notes provide detailed protocols and safety information for the proper management of 1,2-
diiodobenzene in a research and development setting.

Hazard Identification and Toxicological Summary

1,2-Diiodobenzene is classified as a hazardous substance. The primary hazards are:
o Skin Irritation (H315): Causes skin irritation upon contact.[4][5]
» Serious Eye Damage (H318): Poses a risk of serious damage to the eyes.[4][6]

o Respiratory Irritation (H335): May cause irritation to the respiratory tract upon inhalation.[4]

[5]
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The designated target organ for its toxic effects is the respiratory system.[7] In the event of a

fire, it may decompose to produce hazardous gases, including carbon monoxide (CO), carbon
dioxide (CO2), and hydrogen iodide (HI).[7][8][9]

Physical and Chemical Properties

The key physical and chemical properties of 1,2-diiodobenzene are summarized in the table

below for easy reference.

Property Value Citation(s)
CAS Number 615-42-9 [4117]
Molecular Formula CeHal2 [8]
Molecular Weight 329.90 g/mol [6][8]
Appearance Clear to dark yellow liquid [71[8]
Boiling Point 152 °C at 15 mmHg [7]
Density 2.524 g/mL at 25 °C [10]
Flash Point > 110 °C (> 230 °F) [71[11]
Insoluble or slightly miscible in
B water. Soluble in nonpolar
Solubility ] ) [8][12]
organic solvents like hexane,
benzene, and toluene.
Stable under normal
Stability conditions, but is sensitive to [71[8]
light and air.
Protocols

Protocol for Safe Handling

» Always handle 1,2-diiodobenzene in a well-ventilated area.[8] A certified chemical fume

hood is required.
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o Ensure that safety showers and eyewash stations are readily accessible and in close
proximity to the workstation.[7][9][11]

» Use local exhaust ventilation to keep airborne concentrations low.[11][13]

o Eye Protection: Wear appropriate chemical safety goggles or eyeglasses that comply with
OSHA's 29 CFR 1910.133 or European Standard EN166.[4][8][11]

e Skin Protection:

o Wear chemical-resistant gloves tested according to EN 374.[4] Check for impermeability
before use.[4]

o Wear a lab coat and other appropriate protective clothing to prevent skin exposure.[7][8]
[11]

o Respiratory Protection: If ventilation is inadequate or if there is a risk of inhalation, use a
respirator with a suitable filter (e.g., type ABEK (EN14387) or N95 (US)). A respiratory
protection program that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements
must be followed.[8][11]

e Avoid all personal contact, including inhalation of vapors.[5]

¢ Wash hands and any exposed skin thoroughly after handling.[4][7][8]
e Do not eat, drink, or smoke in the work area.[4][5]

o Keep the container tightly closed when not in use.[8][11]

e Remove any contaminated clothing immediately and wash it before reuse.[5][7][8]

Protocol for Storage

e Store in a cool, dry, and well-ventilated area.[8][11] Some suppliers recommend refrigeration
at 2-8°C.[10]

o Keep the container tightly closed.[8][9][11]
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» Store protected from direct light, as the substance is light-sensitive.[7][8][11]
e For long-term stability, storing under an inert atmosphere is recommended.[7][9]

» Store away from incompatible materials, which include strong oxidizing agents, strong
bases, and strong acids.[7][8][9]

Emergency Procedures

o Immediate Action: Alert personnel in the area and evacuate if necessary. Ensure adequate
ventilation.[8]

e Containment: For small spills, absorb the liquid with a non-combustible absorbent material
such as sand, earth, or vermiculite.[8][11] Do not use combustible materials like sawdust.[11]

o Cleanup: Carefully sweep or shovel the absorbed material into a suitable, labeled, and
sealed container for disposal.[5][7]

« Decontamination: Clean the spill area thoroughly.
e Reporting: Report the incident to the appropriate environmental health and safety personnel.

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4][8][11]

o Skin Contact: Remove contaminated clothing and shoes. Flush the skin with plenty of soap
and water for at least 15 minutes. Get medical aid if irritation occurs.[8][11]

 Inhalation: Move the victim to fresh air immediately. If breathing is difficult, administer
oxygen. If the victim is not breathing, give artificial respiration. Seek immediate medical
attention.[8][11]

 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
with water and give 2-4 cupfuls of milk or water to drink. Never give anything by mouth to an
unconscious person. Seek immediate medical aid.[8][11]

Disposal Protocol
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o Waste Classification: Chemical waste generators must determine if the discarded chemical is
classified as hazardous waste according to local, regional, and national regulations.[9][14]

o Collection: Collect all waste material (including contaminated absorbents and PPE) in a
designated, properly labeled, and sealed container.

o Disposal Route: Dispose of the contents and the container at an approved waste disposal
plant.[7][9]

e Environmental Precaution: Do not empty into drains or release into the environment.[4][7][9]
Contaminated packaging should be handled in the same manner as the substance itself.[4]

Visual Workflows
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Figure 1: Standard workflow for handling 1,2-diiodobenzene.
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Figure 2: Emergency response workflow for a 1,2-diiodobenzene spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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